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Compound of Interest

Compound Name: Prevasore

Cat. No.: B1179568

This whitepaper provides a detailed technical overview of the biophysical properties of a lip
barrier formulation designed to protect and hydrate the delicate skin of the lips. The core of this
formulation is a synergistic blend of occlusive and humectant agents suspended in a gel matrix.
This document is intended for researchers, scientists, and drug development professionals
interested in the science of lip care and skin barrier function.

Formulation and Core Components

The primary function of this lip barrier is to create a semi-permeable film that reduces
transepidermal water loss (TEWL) while actively drawing moisture into the stratum corneum.
The key ingredients and their respective functions are detailed in Table 1.
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Ingredient

Category

Primary Function

Secondary
Functions

White Soft Paraffin

Occlusive Agent

Forms a hydrophobic
barrier on the lip
surface, significantly
reducing TEWL.

Provides emollience,
smoothing and
softening the lip

surface.

Glycerol

Humectant

Attracts and binds
water molecules from
the dermis and the
environment to
hydrate the stratum

corneum.

Increases skin
hydration and helps
maintain skin

elasticity.

Carbomer

Gelling Agent

Provides the gel
structure, controlling
the viscosity and
texture of the

formulation.

Stabilizes the

formulation.

Trolamine

pH Adjuster

Neutralizes the
carbomer to form the

gel matrix.

Liguorice Liquid
Extract

Flavoring & Active

Provides a distinct

flavor.

Glycyrrhizinic acid, a
component of licorice
extract, has known
anti-inflammatory

properties.

Copper PCA

Active Ingredient

May aid in tissue
repair and has
antimicrobial

properties.

Phenoxyethanol

Preservative

Prevents microbial
growth within the

product.
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Acts as the vehicle for
Purified Water Solvent the water-soluble

components.

Mechanism of Action: A Dual Approach to Lip
Hydration

The formulation employs a two-pronged approach to maintain and restore the biophysical
integrity of the lip barrier. This involves both passive and active mechanisms to ensure optimal
hydration and protection.

e Occlusive Barrier Formation: The white soft paraffin, a key component, forms a non-volatile,
water-repellent film on the lip surface. This physical barrier significantly reduces the rate of
transepidermal water loss (TEWL), allowing the lips to retain their natural moisture.

o Humectant-Mediated Hydration: Glycerol, a potent humectant, actively draws moisture from
the deeper layers of the skin and the external environment into the stratum corneum of the
lips. This increases the water content of the lip tissue, improving its softness and elasticity.

The interplay between these two mechanisms is crucial for the formulation's efficacy. The
occlusive layer prevents the escape of the moisture attracted by the humectant, leading to a
sustained hydrating effect.
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External Environment

prevents TEWL | Prevasore Lip Barrier

Ambient Moisture

moisture retained Occlusive Layer
(White Soft Paraffin)

Lip Surface .
draws moisture

Stratum Corneum Humectant
(Glycerol)

draws moisture

Deeper Skin Layers
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Subject Recruitment

:

Acclimatization
(30 min)

:

Baseline TEWL Measurement

:

Product Application
(2 mg/cm?)

:

Post-Application TEWL
(t=1,2,4,6hrs)

:

Data Analysis
(% TEWL Reduction)
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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